Cas no 786635-58-3 (methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate)

• Product Name: methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate
• CAS No: 786635-58-3
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 6577800
• PubChem ID: 159705716
• Update Time: 2025-05-19

methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate
• EN300-4399213
• 786635-58-3

• Inchi： 1S/C10H11Cl2NO2/c1-15-10(14)9(13)5-6-4-7(11)2-3-8(6)12/h2-4,9H,5,13H2,1H3/t9-/m0/s1
• InChI Key： MYEJEFCNQYWDTG-VIFPVBQESA-N
• SMILES： ClC1C=CC(=CC=1C[C@@H](C(=O)OC)N)Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate

Methyl (2S)-2-Amino-3-(2,5-Dichlorophenyl)Propanoate: A Comprehensive Overview

Methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate, also known by its CAS registry number CAS No. 786635-58-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related industries. Recent advancements in chemical synthesis and bioactivity studies have further highlighted its importance in modern research.

The molecular structure of methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate consists of a propanoate backbone with a methyl group attached to the carboxylic acid moiety. The stereochemistry at the second carbon atom is of particular significance, as it imparts specific physicochemical properties to the compound. The presence of the 2,5-dichlorophenyl group introduces additional complexity to the molecule, enhancing its potential for interaction with biological systems.

Recent studies have explored the synthesis of methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate through various routes, including asymmetric catalysis and enantioselective reactions. These methods have not only improved the yield and purity of the compound but also opened avenues for its large-scale production. Researchers have also investigated the stability and solubility profiles of this compound under different conditions, which are critical factors for its application in pharmaceutical formulations.

In terms of biological activity, methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate has shown promising results in preclinical models. It exhibits selective binding to certain receptors, making it a potential candidate for therapeutic interventions in areas such as neurodegenerative diseases and inflammatory conditions. Furthermore, its ability to cross the blood-brain barrier has been validated in recent experiments, underscoring its potential as a central nervous system-targeted drug.

The environmental impact of methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate has also been a focus of recent research. Studies indicate that the compound undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

From an industrial perspective, the synthesis and characterization of methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate have been optimized to meet regulatory standards for pharmaceutical-grade materials. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its purity and structural integrity. These efforts have positioned the compound as a valuable intermediate in drug discovery pipelines.

In conclusion, methyl (2S)-2-amino-3-(2,5-dichlorophenyl)propanoate represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and biological evaluation, continue to drive interest among researchers and industry professionals alike.